Cas no 898454-37-0 (2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898454-37-0
• MF: C₁₈H₁₄ClFN₂O₂
• MW: 344.767366886139
• CID: 5484488
• Update Time: 2025-07-02

2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-6-fluoro-N-(1,2,5,6-tetrahydro-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• 2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C18H14ClFN2O2/c19-13-4-1-5-14(20)16(13)18(24)21-12-7-10-3-2-6-22-15(23)9-11(8-12)17(10)22/h1,4-5,7-8H,2-3,6,9H2,(H,21,24)
• InChI Key： GLHDMDWDWGWIHA-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)C1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Introduction to 2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898454-37-0) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide, identified by its CAS number 898454-37-0, represents a fascinating molecule in the realm of chemical biology and medicinal chemistry. Its intricate structure, featuring a tricyclic azatriene core fused with a benzamide moiety, positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.

The structural framework of this compound is noteworthy for several reasons. The presence of a chloro substituent at the 2-position and a fluoro group at the 6-position introduces electronic and steric effects that can modulate the molecule's interactions with biological targets. The tricyclic azatriene system is particularly intriguing, as it mimics natural products found in various organisms and has been implicated in diverse biological processes.

In recent years, there has been growing interest in tricyclic scaffolds due to their potential to enhance binding affinity and selectivity in drug design. The tricyclo6.3.1.0^4,12dodeca core of this compound provides a rigid structure that can be optimized for specific pharmacological activities. Additionally, the 2-oxo-1-azatricyclo moiety introduces nitrogen atoms that can participate in hydrogen bonding or coordinate with metal ions, further expanding the compound's functional possibilities.

The benzamide portion of the molecule is another key feature that warrants attention. Benzamides are well-known pharmacophores found in numerous approved drugs, often contributing to their efficacy and pharmacokinetic properties. The incorporation of this motif into the tricyclic system suggests that this compound may exhibit properties similar to those of existing therapeutics while also offering unique advantages due to its novel scaffold.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro group at the 6-position of this molecule can influence metabolic stability, lipophilicity, and binding interactions with biological targets. For instance, fluorine atoms are known to increase metabolic resistance and improve oral bioavailability, making them highly desirable in drug development.

The chloro substituent at the 2-position also plays a significant role in modulating the compound's properties. Chlorine atoms can serve as hydrogen bond acceptors or participate in hydrophobic interactions, depending on their position relative to biological targets. In this context, the chloro group may enhance binding affinity by interacting with specific residues in protein binding pockets or by influencing conformational changes in the target molecule.

From a synthetic perspective, the synthesis of this compound presents both challenges and opportunities. The tricyclic azatriene core requires careful construction to ensure regioselectivity and stereoselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or photoredox processes, may be employed to achieve the desired structural features efficiently.

The benzamide linkage represents another synthetic challenge but also an opportunity for innovation. Strategies such as palladium-catalyzed cross-coupling reactions or enzymatic coupling methods could be explored to construct this motif with high precision and yield.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting pharmacological properties. The combination of a tricyclic azatriene core and a benzamide moiety could make it a versatile tool for investigating various biological pathways. For example, it may interact with enzymes involved in signal transduction or transcriptional regulation.

Moreover, the presence of both chloro and fluoro substituents suggests that this compound could be a valuable scaffold for developing kinase inhibitors or other enzyme-targeted therapeutics. Kinases are critical targets in many diseases, including cancer and inflammatory disorders, making them an attractive focus for drug discovery efforts.

Another potential area of interest is the compound's interaction with DNA or RNA molecules. The tricyclic azatriene system has been shown to bind nucleic acids in certain cases, which could lead to applications in gene therapy or antiviral treatments.

The benzamide portion of the molecule may also contribute to its ability to interact with nucleic acids by forming hydrogen bonds with bases or sugar-phosphate backbones. This dual functionality makes it possible that this compound could modulate gene expression or interfere with viral replication mechanisms.

In conclusion,2-chloro-6-fluoro-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No., 898454-37-0) is a structurally complex yet promising molecule with significant potential in chemical biology and medicinal chemistry., It combines several pharmacophoric elements that have been successfully utilized in drug development efforts., Further exploration of its biological activity and synthetic feasibility will be essential to unlock its full therapeutic potential., As research continues,, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.,